Cas no 37437-21-1 (Tetrakis(2-ethylhexyl) thiuram disulfide)

Tetrakis(2-ethylhexyl) thiuram disulfide structure
37437-21-1 structure
Product Name:Tetrakis(2-ethylhexyl) thiuram disulfide
CAS No:37437-21-1
MF:C34H68N2S4
MW:633.177124977112
CID:922294
PubChem ID:17765411
Update Time:2025-04-19

Tetrakis(2-ethylhexyl) thiuram disulfide Chemical and Physical Properties

Names and Identifiers

    • Tetrakis(2-ethylhexyl) thiuram disulfide
    • bis(2-ethylhexyl)carbamothioylsulfanyl N,N-bis(2-ethylhexyl)carbamodithioate
    • Nocceler TOT-N
    • tetra(2-ethylhexyl)thiuram disulfide
    • Tetrakis(2-aethyl-hexyl)-thiuramdisulfid
    • tetrakis(2-ethyl-hexyl)thiuramdisulfide
    • Nocceler TOT
    • Nocceler TOT-G
    • TOT-N
    • Tetra(2-ethylhexyl)thiuramdisulfide
    • Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
    • Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
    • 37437-21-1
    • DTXSID70894019
    • VTEKOFXDMRILGB-UHFFFAOYSA-N
    • SCHEMBL378239
    • tetra-(2-ethylhexyl)thiuram disulfide
    • tetrakis(2-ethylhexyl)thiuram disulfide
    • Inchi: 1S/C34H68N2S4/c1-9-17-21-29(13-5)25-35(26-30(14-6)22-18-10-2)33(37)39-40-34(38)36(27-31(15-7)23-19-11-3)28-32(16-8)24-20-12-4/h29-32H,9-28H2,1-8H3
    • InChI Key: VTEKOFXDMRILGB-UHFFFAOYSA-N
    • SMILES: S(C(N(CC(CC)CCCC)CC(CC)CCCC)=S)SC(N(CC(CC)CCCC)CC(CC)CCCC)=S

Computed Properties

  • Exact Mass: 632.42700
  • Monoisotopic Mass: 632.42653487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 27
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 0.983±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.5E-10 g/L) (25 ºC),
  • PSA: 121.26000
  • LogP: 12.40720
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